N-methyl-4-nitro-N-(1,2,2,6,6-pentamethyl-4-piperidinyl)benzamide

• IUPAC Name: N-methyl-4-nitro-N-(1,2,2,6,6-pentamethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C18H27N3O3/c1-17(2)11-15(12-18(3,4)20(17)6)19(5)16(22)13-7-9-14(10-8-13)21(23)24/h7-10,15H,11-12H2,1-6H3
• InChI Key: ZYKLPNAJEWNIRY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1C)(C)C)N(C)C(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives often involves the introduction of various functional groups to the piperidine ring to enhance the compound's activity and selectivity. For example, the introduction of a benzyl moiety and a bulky substituent in the para position of benzamide has been found to substantially increase anti-acetylcholinesterase activity. The nitrogen atom's basic quality in the piperidine ring plays a crucial role in this enhanced activity (Sugimoto et al., 1990).

Molecular Structure Analysis

The molecular structure of piperidine derivatives, including the spatial orientation and the nature of substituents, significantly influences their biological activity. The crystal structure analysis can provide insights into the molecule's conformation and its potential interactions with biological targets. For example, the crystal structure of certain benzamide derivatives has been determined, offering valuable information on the molecular conformation and potential interaction sites (Saeed et al., 2010).